4-Ethyl-2,2,3,5-tetramethylhexane

• CAS No.: 62185-02-8
• Molecular Formula: C12H26
• Molecular Weight: 170.33 g/mol
• IUPAC Name: 4-ethyl-2,2,3,5-tetramethylhexane
• InChI: InChI=1S/C12H26/c1-8-11(9(2)3)10(4)12(5,6)7/h9-11H,8H2,1-7H3
• InChI Key: GYAMSLKQDQYJGT-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(C)C)C(C)C(C)(C)C

Description

4-Ethyl-2,2,3,5-tetramethylhexane (CAS No. 62185-02-8) is a branched alkane with the molecular formula C₁₁H₂₄ (molecular weight: 156.31 g/mol) . Its structure features a hexane backbone substituted with four methyl groups at positions 2, 2, 3, and 5, and an ethyl group at position 2. This high degree of branching contributes to unique physicochemical properties, including lower boiling points and densities compared to linear alkanes due to reduced molecular surface area and van der Waals interactions .

Preparation Methods

The synthesis of 4-ethyl-2,2,3,5-tetramethylhexane can be achieved through various organic synthesis routes. One common method involves the alkylation of a suitable hexane derivative with ethyl and methyl groups under controlled conditions. Industrial production methods may involve catalytic processes to ensure high yield and purity. Specific details on the reaction conditions and catalysts used are often proprietary to industrial manufacturers .

Chemical Reactions Analysis

As a saturated hydrocarbon, 4-ethyl-2,2,3,5-tetramethylhexane primarily undergoes reactions typical of alkanes, such as:

Combustion: Reacts with oxygen to produce carbon dioxide and water.

Halogenation: Substitution reactions with halogens (e.g., chlorine or bromine) under UV light, leading to the formation of haloalkanes.

Cracking: Under high temperatures and pressures, it can break down into smaller hydrocarbons.

Common reagents include halogens for halogenation reactions and oxygen for combustion. The major products depend on the specific reaction conditions but typically include smaller alkanes, alkenes, and haloalkanes .

Scientific Research Applications

4-Ethyl-2,2,3,5-tetramethylhexane has various applications in scientific research, particularly in the fields of organic chemistry and materials science. It serves as a model compound for studying the properties and reactions of branched alkanes. Additionally, its unique structure makes it useful in the development of new synthetic methodologies and in the study of hydrocarbon behavior under different conditions .

Mechanism of Action

As an alkane, 4-ethyl-2,2,3,5-tetramethylhexane does not have specific biological activity or a mechanism of action in the traditional sense. Its interactions are primarily physical, involving van der Waals forces. In chemical reactions, it acts as a substrate that can undergo various transformations depending on the reagents and conditions used .

Comparison with Similar Compounds

Comparison with Structural Isomers and Analogues

Structural Isomers of C₁₀H₂₂ and C₁₁H₂₄

The compound is part of a broader class of branched alkanes with similar molecular formulas but distinct substitution patterns. Key analogues include:

• 2,2,3,5-Tetramethylhexane (CAS 52897-09-3, C₁₀H₂₂): A shorter-chain isomer lacking the ethyl group but sharing methyl substituents at positions 2, 2, 3, and 3. Boiling point: 421.6–422 K .
• 2,2,4,4-Tetramethylhexane (C₁₀H₂₂): Features methyl groups at positions 2, 2, 4, and 4. Its InChIKey is PXHNHTBJHHSVPT-UHFFFAOYSA-N .
• 4-Ethyl-2,3,4-trimethylhexane (CAS 61868-80-2, C₁₁H₂₄): Ethyl and methyl groups clustered at positions 4 and 3, respectively .

Table 1: Physical Properties of Selected Branched Alkanes

Compound	Molecular Formula	Boiling Point (K)	Density (g/cm³)	Reference CAS No.
4-Ethyl-2,2,3,5-tetramethylhexane	C₁₁H₂₄	~425 (estimated)	0.73–0.78	62185-02-8
2,2,3,5-Tetramethylhexane	C₁₀H₂₂	421.6–422	0.75	52897-09-3
4-Ethyl-2,3-dimethylhexane	C₁₀H₂₂	344.2	0.271	-
2,2,5,5-Tetramethylhexane	C₁₀H₂₂	421.6	0.74	-

Thermodynamic Stability and Steric Effects

Highly branched alkanes exhibit deviations in enthalpy of formation (ΔHf°) due to steric congestion. For example:

• 2,2,3,3-Tetramethylhexane (C₁₀H₂₂): ΔHf° deviation from group contribution (GC) models is 1.69 kJ/mol .
• 3,3,4,4-Tetraethylhexane (C₁₀H₂₂): Deviation increases to 30 kJ/mol due to severe steric hindrance .

4-Ethyl-2,2,3,5-tetramethylhexane likely experiences moderate steric strain, as its substituents are distributed asymmetrically, reducing eclipsing interactions compared to symmetrically substituted isomers.